Cas no 925442-79-1 (4-(2-Fluorophenyl)butanal)

4-(2-Fluorophenyl)butanal structure
4-(2-Fluorophenyl)butanal structure
Product Name:4-(2-Fluorophenyl)butanal
CAS No:925442-79-1
MF:C10H11FO
MW:166.192146539688
CID:5688405
PubChem ID:54556404
Update Time:2024-03-01

4-(2-Fluorophenyl)butanal Chemical and Physical Properties

Names and Identifiers

    • 4-(2-fluorophenyl)butanal
    • EN300-1846269
    • Z1233207919
    • AKOS013847236
    • SCHEMBL96466
    • HSBGTPQYNCFXGT-UHFFFAOYSA-N
    • 925442-79-1
    • 2-FLUORO-BENZENEBUTANAL
    • Benzenebutanal, 2-fluoro-
    • 4-(2-Fluorophenyl)butanal
    • Inchi: 1S/C10H11FO/c11-10-7-2-1-5-9(10)6-3-4-8-12/h1-2,5,7-8H,3-4,6H2
    • InChI Key: HSBGTPQYNCFXGT-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CCCC=O

Computed Properties

  • Exact Mass: 166.079393132g/mol
  • Monoisotopic Mass: 166.079393132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.059±0.06 g/cm3(Predicted)
  • Boiling Point: 244.7±23.0 °C(Predicted)

4-(2-Fluorophenyl)butanal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1846269-1g
4-(2-fluorophenyl)butanal
925442-79-1 95%
1g
$1229.0 2023-09-19
Enamine
EN300-1846269-5g
4-(2-fluorophenyl)butanal
925442-79-1 95%
5g
$3562.0 2023-09-19
Enamine
EN300-1846269-10g
4-(2-fluorophenyl)butanal
925442-79-1 95%
10g
$5283.0 2023-09-19
Enamine
EN300-1846269-0.05g
4-(2-fluorophenyl)butanal
925442-79-1 95%
0.05g
$285.0 2023-09-19
Enamine
EN300-1846269-0.1g
4-(2-fluorophenyl)butanal
925442-79-1 95%
0.1g
$426.0 2023-09-19
Enamine
EN300-1846269-0.25g
4-(2-fluorophenyl)butanal
925442-79-1 95%
0.25g
$607.0 2023-09-19
Enamine
EN300-1846269-0.5g
4-(2-fluorophenyl)butanal
925442-79-1 95%
0.5g
$959.0 2023-09-19
Enamine
EN300-1846269-1.0g
4-(2-fluorophenyl)butanal
925442-79-1 95%
1g
$1229.0 2023-06-03
Enamine
EN300-1846269-2.5g
4-(2-fluorophenyl)butanal
925442-79-1 95%
2.5g
$2408.0 2023-09-19
Enamine
EN300-1846269-5.0g
4-(2-fluorophenyl)butanal
925442-79-1 95%
5g
$3562.0 2023-06-03
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent